Cambinol
Cambinol
Cambinol is a beta-naphtol derivative that inhibits NAD-dependant deacetylases to reduce cell survival under stress. This activity is currently being investigated for its use as a cancer treatment.
Brand Name:
Vulcanchem
CAS No.:
14513-15-6
VCID:
VC0522538
InChI:
InChI=1S/C21H16N2O2S/c24-18-11-10-13-6-4-5-9-15(13)16(18)12-17-19(14-7-2-1-3-8-14)22-21(26)23-20(17)25/h1-11,24H,12H2,(H2,22,23,25,26)
SMILES:
C1=CC=C(C=C1)C2=C(C(=O)NC(=S)N2)CC3=C(C=CC4=CC=CC=C43)O
Molecular Formula:
C21H16N2O2S
Molecular Weight:
360.4 g/mol
Cambinol
CAS No.: 14513-15-6
Cat. No.: VC0522538
Molecular Formula: C21H16N2O2S
Molecular Weight: 360.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Cambinol is a beta-naphtol derivative that inhibits NAD-dependant deacetylases to reduce cell survival under stress. This activity is currently being investigated for its use as a cancer treatment. |
|---|---|
| CAS No. | 14513-15-6 |
| Molecular Formula | C21H16N2O2S |
| Molecular Weight | 360.4 g/mol |
| IUPAC Name | 5-[(2-hydroxynaphthalen-1-yl)methyl]-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one |
| Standard InChI | InChI=1S/C21H16N2O2S/c24-18-11-10-13-6-4-5-9-15(13)16(18)12-17-19(14-7-2-1-3-8-14)22-21(26)23-20(17)25/h1-11,24H,12H2,(H2,22,23,25,26) |
| Standard InChI Key | RVNSQVIUFZVNAU-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C2=C(C(=O)N=C(N2)S)CC3=C(C=CC4=CC=CC=C43)O |
| SMILES | C1=CC=C(C=C1)C2=C(C(=O)NC(=S)N2)CC3=C(C=CC4=CC=CC=C43)O |
| Canonical SMILES | C1=CC=C(C=C1)C2=C(C(=O)NC(=S)N2)CC3=C(C=CC4=CC=CC=C43)O |
| Appearance | Solid powder |
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